Cas no 55095-03-9 (Pentanoic acid,3-ethyl-3,5-dihydroxy-)
55095-03-9 structure
Product Name:Pentanoic acid,3-ethyl-3,5-dihydroxy-
CAS No:55095-03-9
MF:C7H14O4
MW:162.183662891388
CID:367986
PubChem ID:3080831
Update Time:2025-04-19
Pentanoic acid,3-ethyl-3,5-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,3-ethyl-3,5-dihydroxy-
- 3-ethyl-3,5-dihydroxypentanoic acid
- homomevalonic acid
- Homomevalonate
- Pentanoic acid, 3-ethyl-3,5-dihydroxy-
- CHEMBL609621
- 55095-03-9
- DTXSID50970461
-
- Inchi: 1S/C7H14O4/c1-2-7(11,3-4-8)5-6(9)10/h8,11H,2-5H2,1H3,(H,9,10)
- InChI Key: INOVYOSRBMQWPJ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC)CCO
Computed Properties
- Exact Mass: 162.08922
- Monoisotopic Mass: 162.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.212
- Boiling Point: 368.2°C at 760 mmHg
- Flash Point: 190.7°C
- Refractive Index: 1.496
- PSA: 77.76
Pentanoic acid,3-ethyl-3,5-dihydroxy- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
55095-03-9 (Pentanoic acid,3-ethyl-3,5-dihydroxy-) Related Products
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